Cas no 81015-02-3 (4-(2-methyl-2H-tetrazol-5-yl)phenol)

• Product Name: 4-(2-methyl-2H-tetrazol-5-yl)phenol
• CAS No: 81015-02-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD11505313
• CID: 1801934
• PubChem ID: 135648956
• Update Time: 2025-04-21

4-(2-methyl-2H-tetrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-2H-tetrazol-5-yl)phenol
• phenol, 4-(2-methyl-2H-tetrazol-5-yl)-
• LogP
• 4-(2-methyl-1H-tetrazol-5-ylidene)cyclohexa-2,5-dien-1-one
• MFCD11505313
• 4-(2-Methyl-1,2,3,4-tetrazol-5-yl)phenol
• 4-(2-methyl-tetrazol-5-yl)-phenol
• STK744472
• AT30307
• 4-(2-methyltetrazol-5-yl)phenol
• 81015-02-3
• SCHEMBL851750
• DTXSID70622455
• 2-methyl-5-(4-hydroxyphenyl)tetrazole
• 4-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)phenol
• 4-(2-Methyl-2H-tetraazol-5-yl)phenol
• BS-36950
• AO-022/43487858
• 4-(2-Methyl-1,2-dihydro-5H-tetrazol-5-ylidene)cyclohexa-2,5-dien-1-one
• AKOS000112250

• MDL： MFCD11505313
• Inchi： 1S/C8H8N4O/c1-12-10-8(9-11-12)6-2-4-7(13)5-3-6/h2-5,13H,1H3
• InChI Key： DHVYVFDSGOTDPA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1N=NN(C)N=1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų